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Compound of Interest

Compound Name: 5-Nitro-2-pyridineacetonitrile

CAS No.: 123846-66-2

Cat. No.: B056153

Get Quote

5-Nitro-2-pyridineacetonitrile, identified by CAS Number 123846-66-2, is a substituted

pyridine derivative that serves as a valuable intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical and agrochemical industries.[1][2][3] Its molecular

structure incorporates three key functional moieties: a pyridine ring, a nitro group, and an

acetonitrile side chain. This unique combination makes it a versatile scaffold in drug design.

Pyridine Ring: The pyridine scaffold is a "privileged" structure in medicinal chemistry, found in

over 7,000 existing drug molecules.[4] As an isostere of benzene, it can engage in various

non-covalent interactions with biological targets, while the nitrogen atom can act as a

hydrogen bond acceptor and improve aqueous solubility.[4][5]

Nitro Group: The strongly electron-withdrawing nitro group significantly influences the

electronic properties of the pyridine ring, making it susceptible to nucleophilic substitution

reactions. Aromatic nitro compounds are a cornerstone in the synthesis of many drugs and

play a crucial role in the bioactivity of numerous therapeutic agents.[6]

Acetonitrile Moiety: The nitrile group is an increasingly important pharmacophore in drug

discovery.[7][8] It can act as a hydrogen bond acceptor, a bioisostere for a carbonyl group,

and in some cases, a reactive "warhead" for covalent inhibitors. Its incorporation can

enhance binding affinity and improve the pharmacokinetic profile of a parent drug.[7][8]
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The strategic combination of these groups makes 5-Nitro-2-pyridineacetonitrile a precursor

for a wide range of target molecules with potential therapeutic relevance.

Caption: Chemical structure of 5-Nitro-2-pyridineacetonitrile.

Physicochemical Properties and Spectroscopic
Characterization
A precise understanding of a compound's physical and chemical properties is fundamental for

its application in synthesis and research.

Table 1: Physicochemical Properties of 5-Nitro-2-
pyridineacetonitrile

Property Value Source(s)

CAS Number 123846-66-2 [1][2][9]

IUPAC Name
2-(5-nitropyridin-2-

yl)acetonitrile
[9]

Molecular Formula C₇H₅N₃O₂ [2][9]

Molecular Weight 163.13 g/mol [1][9]

Appearance Pale yellow to orange solid [3]

Melting Point 66.0 - 66.5 °C [1]

Purity Typically ≥97% [9]

Spectroscopic Analysis Workflow
Characterization is essential to confirm the identity and purity of the synthesized compound.

The primary methods are Infrared (IR) Spectroscopy and Nuclear Magnetic Resonance (NMR)

Spectroscopy.

Infrared (IR) Spectroscopy: This technique is ideal for identifying the key functional groups.
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Nitrile (C≡N) Stretch: A sharp, intense absorption peak is expected in the range of 2240-

2260 cm⁻¹.

Nitro (NO₂) Stretch: Two strong absorption bands are characteristic of the nitro group: an

asymmetric stretch around 1500-1560 cm⁻¹ and a symmetric stretch around 1345-1385

cm⁻¹.

Aromatic C=C and C=N Stretches: Multiple peaks will appear in the 1400-1600 cm⁻¹

region, characteristic of the pyridine ring.[10]

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Proton NMR provides detailed

information about the electronic environment of the hydrogen atoms on the pyridine ring and

the methylene bridge.

Pyridine Protons: The electron-withdrawing effect of the nitro group and the ring nitrogen

will shift the aromatic protons significantly downfield, likely appearing in the δ 7.5-9.5 ppm

range.[11] The specific splitting patterns (doublets, doublet of doublets) will confirm the

substitution pattern.

Methylene Protons (-CH₂-): A singlet corresponding to the two protons of the acetonitrile

side chain is expected, typically in the δ 4.0-4.5 ppm range.

Synthesis Pathway and Mechanistic Rationale
The synthesis of 5-Nitro-2-pyridineacetonitrile typically involves the nitration of a suitable

pyridine precursor. The electrophilic aromatic substitution of pyridine is challenging due to the

electron-deficient nature of the ring, which is deactivated by the electronegative nitrogen atom.

Therefore, harsh reaction conditions are required.

Proposed Synthetic Route: Nitration of 2-
Pyridineacetonitrile
A common and effective method for nitrating pyridines involves a mixed acid system of

concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄).[12][13]

Reaction: 2-Pyridineacetonitrile → 5-Nitro-2-pyridineacetonitrile
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Mechanism:

Generation of the Nitronium Ion: Sulfuric acid protonates nitric acid, which then loses a

molecule of water to form the highly electrophilic nitronium ion (NO₂⁺). This is the key

reactive species.

Electrophilic Attack: The pyridine nitrogen is first protonated by the strong acid, further

deactivating the ring. The nitronium ion then attacks the electron-deficient pyridinium ring.

The substitution occurs preferentially at the 3- or 5-position (meta to the nitrogen), as these

positions are least deactivated. In this case, substitution at the 5-position is favored.

Rearomatization: A base (such as water or HSO₄⁻) abstracts a proton from the intermediate

sigma complex, restoring the aromaticity of the ring and yielding the final product.

Reactants & Reagents

Reaction Conditions

Product

2-Pyridineacetonitrile

Generate NO₂⁺ ion
Electrophilic Aromatic Substitution

Conc. HNO₃

Conc. H₂SO₄

5-Nitro-2-pyridineacetonitrile

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Nitro-2-pyridineacetonitrile via nitration.

Step-by-Step Experimental Protocols
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The following protocols are illustrative and should be adapted based on laboratory-specific

safety procedures and equipment.

Protocol 1: Synthesis of 5-Nitro-2-pyridineacetonitrile
Safety Precaution: This reaction is highly exothermic and uses corrosive, strong acids.

Perform all steps in a chemical fume hood and wear appropriate personal protective

equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.[14][15]

Reaction Setup: Equip a round-bottom flask with a magnetic stirrer and place it in an ice-

water bath to maintain a low temperature (0-5 °C).

Acid Mixture Preparation: Slowly and carefully add concentrated sulfuric acid to the flask.

Once cooled, add concentrated nitric acid dropwise while stirring, ensuring the temperature

does not exceed 10 °C.

Substrate Addition: Dissolve 2-pyridineacetonitrile in a portion of the cooled concentrated

sulfuric acid. Add this solution dropwise to the nitrating mixture in the reaction flask. The rate

of addition must be controlled to keep the internal temperature below 15 °C.

Reaction: After the addition is complete, allow the mixture to stir at a controlled temperature

(e.g., room temperature) for several hours to ensure the reaction goes to completion. Monitor

the reaction progress using Thin Layer Chromatography (TLC).

Work-up and Isolation: Carefully pour the reaction mixture onto crushed ice. This will quench

the reaction and precipitate the product.

Neutralization: Slowly neutralize the acidic solution with a suitable base (e.g., aqueous

sodium hydroxide or ammonium hydroxide) until the pH is approximately 7. Keep the

solution cool during neutralization.

Filtration: Collect the precipitated solid product by vacuum filtration.

Purification: Wash the crude product with cold water to remove any residual salts. Further

purification can be achieved by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield the final product with high purity.[3]
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Protocol 2: Workflow for Synthesis and Characterization

Start: Reagents & Glassware Prep

Nitration Reaction
(Controlled Temperature)
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Vacuum Filtration
(Crude Product)

Recrystallization
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Characterization
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Store Product
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Caption: General laboratory workflow for synthesis and characterization.
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Safety, Handling, and Disposal
Proper handling of 5-Nitro-2-pyridineacetonitrile and its precursors is critical for laboratory

safety.

Hazard Identification: While specific data for this compound is limited, related nitropyridines

and acetonitriles are classified as harmful or toxic. Assume the compound causes skin and

serious eye irritation, and may cause respiratory irritation.[15][16] It may be harmful if

swallowed, in contact with skin, or if inhaled.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields or a face shield, and a lab coat.[14][17]

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to

avoid breathing dust or vapors.[14] Avoid contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.[15]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.

Disposal: Dispose of waste materials and contaminated packaging in accordance with local,

regional, and national regulations. Contact a licensed professional waste disposal service.

[17]

Conclusion
5-Nitro-2-pyridineacetonitrile (CAS No. 123846-66-2) is a strategically important chemical

intermediate whose value is derived from the synergistic properties of its pyridine, nitro, and

acetonitrile functionalities. Its synthesis, though requiring careful control of reaction conditions,

follows established principles of electrophilic aromatic substitution. For researchers in drug

discovery and development, this compound offers a versatile platform for accessing novel

molecular architectures with significant therapeutic potential. Adherence to rigorous

characterization and safety protocols is paramount to its successful and safe application in the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b056153/docs#core-compound-identification-and-
significance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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